Cas no 68740-31-8 (3-Nitro-4-(propylamino)benzoic acid)

3-Nitro-4-(propylamino)benzoic acid structure
68740-31-8 structure
Product Name:3-Nitro-4-(propylamino)benzoic acid
CAS No:68740-31-8
Molecular Formula:C10H12N2O4
Molecular Weight:224.21328
MDL:MFCD02089273
CID:821127
PubChem ID:11715556

3-Nitro-4-(propylamino)benzoic acid Properties

Names and Identifiers

    • 3-Nitro-4-(propylamino)benzoic acid
    • 3-NITRO-4-PROPYLAMINO-BENZOIC ACID
    • 3-nitro-4-n-propylaminobenzoic acid
    • 3-nitro-N4-propylaminobenzoic acid
    • 4-propylamino-3-nitro-benzoic acid
    • FT-0681498
    • CHEMBL236011
    • PD047831
    • OVDGUTHABMXVMI-UHFFFAOYSA-N
    • Z55985167
    • SB79758
    • Oprea1_580126
    • GTPL5801
    • compound 5c [PMID: 17931863]
    • Q27073867
    • EN300-26028303
    • 3-NITRO-4-PROPYLAMINO-BENZOICACID
    • AKOS000215630
    • DTXSID60471055
    • AKOS015965521
    • SR-01000575238-1
    • A866990
    • SR-01000575238
    • 68740-31-8
    • 3-nitro-4-propylaminobenzoic acid
    • EU-0029307
    • 3-nitro-4-(propylamino)benzoicacid
    • 4-(n-propyl)amino-3-nitrobenzoic acid
    • 3-nitro-4-(propylamino)-benzoic acid
    • SCHEMBL2688335
    • MDL: MFCD02089273
    • InChIKey: OVDGUTHABMXVMI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H12N2O4/c1-2-5-11-8-4-3-7(10(13)14)6-9(8)12(15)16/h3-4,6,11H,2,5H2,1H3,(H,13,14)
    • SMILES: CCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 224.08000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 224.07970687g/mol
  • Heavy Atom Count: 16
  • Complexity: 264
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • LogP: 2.71110
  • PSA: 95.15000

3-Nitro-4-(propylamino)benzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G0TP-50mg
3-NITRO-4-PROPYLAMINO-BENZOIC ACID
68740-31-8 95%
50mg
$138.00 2024-04-22
A2B Chem LLC
AH46765-50mg
3-NITRO-4-PROPYLAMINO-BENZOIC ACID
68740-31-8 95%
50mg
$104.00 2024-04-19
Aaron
AR00G121-50mg
3-NITRO-4-PROPYLAMINO-BENZOIC ACID
68740-31-8 95%
50mg
$115.00 2025-02-14
Alichem
A019093746-1g
3-Nitro-4-(propylamino)benzoic acid
68740-31-8 95%
1g
$400.00 2023-09-01
Ambeed
A414133-1g
3-Nitro-4-(propylamino)benzoic acid
68740-31-8 95+%
1g
$319.0
Crysdot LLC
CD12042834-5g
3-Nitro-4-(propylamino)benzoic acid
68740-31-8 95+%
5g
$746 2024-07-24
Enamine
EN300-26028303-0.05g
3-nitro-4-(propylamino)benzoic acid
68740-31-8 95%
0.05g
$65.0 2024-06-18
Matrix Scientific
052760-500mg
3-Nitro-4-(propylamino)benzoic acid
68740-31-8
500mg
$237.00 2023-09-10

3-Nitro-4-(propylamino)benzoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:68740-31-8)3-Nitro-4-(propylamino)benzoic acid
A866990
Purity:99%
Quantity:1g
Price($):287.0